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An In-depth Technical Guide to the Material Safety Data Sheet for Citronellyl Formate

For Researchers, Scientists, and Drug Development Professionals

Document ID: CF-MSDS-TG-20251217 Version: 1.0 Disclaimer: This document is intended for

informational purposes for a professional audience and should not be used as a substitute for

an official Safety Data Sheet (SDS) from the manufacturer. It aggregates publicly available data

for research and development contexts.

Abstract
Citronellyl formate (CAS No. 105-85-1) is a monoterpenoid and a carboxylic ester widely

used as a fragrance ingredient in cosmetics, personal care products, and fine fragrances.[1][2]

[3][4] Its characteristic fresh, rosy, and fruity aroma makes it a valuable component in many

formulations.[1][3][4] This technical guide provides a comprehensive overview of the material's

safety profile, consolidating key data from its Material Safety Data Sheet (MSDS) and other

scientific assessments. The information is presented to meet the needs of researchers and

professionals in drug development and chemical safety, with a focus on quantitative data,

experimental context, and logical workflows for safety assessment.

Chemical and Physical Properties
Citronellyl formate is a colorless to pale yellow liquid.[4][5][6] It is a combustible liquid and is

soluble in alcohol and most oils.[1] A summary of its key physicochemical properties is
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presented in Table 1.

Property Value Source(s)

Molecular Formula C₁₁H₂₀O₂ [7][8][9]

Molecular Weight 184.27 g/mol [7][8][10]

CAS Number 105-85-1 [2][7][8]

EINECS Number 203-338-9 [8][10]

Appearance Colorless to pale yellow liquid [4][5][6]

Odor Fruity, floral, rose-like [1][11][12]

Boiling Point 235 °C (at 760 mmHg) [1][7][10][13]

Flash Point 92 °C (197.6 °F) - Closed Cup [7][10][13]

Density 0.897 g/mL (at 25 °C) [1][7][13]

Vapor Pressure
0.03 - 0.035 mmHg (at 23-25

°C)
[7][9][12][14]

Water Solubility
16.2 - 19.61 mg/L (at 20-25 °C)

(Estimated)
[7]

log P (o/w) 3.8 - 4.09 [7][8][9]

Refractive Index 1.443 - 1.449 (at 20°C) [1][7]

Toxicological Profile
The toxicological profile of Citronellyl formate has been evaluated by the Research Institute

for Fragrance Materials (RIFM), indicating a low order of acute toxicity. The primary health

concerns are skin and eye irritation.[5][10]
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Endpoint Result Species Source(s)

Acute Oral Toxicity

(LD50)
8,400 mg/kg Rat [10][11][15]

Repeated Dose

Toxicity (NOAEL)
66.7 mg/kg/day Rat [7]

Reproductive Toxicity

(NOAEL)
200 mg/kg/day Rat [7]

Skin Irritation Irritating (H315) Human / Rabbit [2][4][10]

Eye Irritation
Causes serious eye

irritation (H319)
Data not specified [2][10]

Skin Sensitization
Potential sensitizer

(H317)
Human [2][13]

Genotoxicity Not genotoxic In vitro assays [7]

Phototoxicity No concern UV Spectra Analysis [7]

Hazard Identification and Safety
Citronellyl formate is classified as a combustible liquid that causes skin and eye irritation and

may cause an allergic skin reaction.[5][11][14]
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Hazard Type GHS Classification Hazard Statement(s)

Physical Hazard Combustible Liquid H227: Combustible liquid

Health Hazards Skin Irritation (Category 2) H315: Causes skin irritation

Eye Irritation (Category 2A)
H319: Causes serious eye

irritation

Skin Sensitization (Category

1B)

H317: May cause an allergic

skin reaction

Specific Target Organ Toxicity -

Single Exposure (Category 3),

Respiratory Tract Irritation

H335: May cause respiratory

irritation

Precautionary Statements (Selected):

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[14][16]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][10]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[14]

P302 + P352: IF ON SKIN: Wash with plenty of water.[8]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2][10]

Experimental Protocols Overview
Detailed primary experimental protocols for the toxicological endpoints listed above are often

proprietary to the testing laboratories (e.g., RIFM internal reports).[7] However, the

methodologies can be summarized based on the type of study conducted.

4.1 Repeated Dose and Reproductive/Developmental Toxicity Screening
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Methodology: These studies are typically conducted in accordance with OECD Test

Guideline 422 (Combined Repeated Dose Toxicity Study with the

Reproduction/Developmental Toxicity Screening Test). The substance is administered orally

(gavage) to rats daily for a set period covering pre-mating, mating, gestation, and lactation.

Endpoints Measured: Clinical observations, body weight, food consumption, hematology,

clinical biochemistry, organ weights, and histopathology. For the reproductive portion,

endpoints include mating performance, fertility, gestation length, and pup viability and

growth.

Cited Results for Citronellyl Formate: A No Observed Adverse Effect Level (NOAEL) of 66.7

mg/kg/day was established for repeated dose toxicity, and a NOAEL of 200 mg/kg/day was

determined for reproductive toxicity.[7]

4.2 Skin Sensitization: Human Repeat Insult Patch Test (HRIPT)

Methodology: A standard HRIPT involves two phases. In the induction phase, a patch

containing the test material at a specific concentration is applied to the skin of human

volunteers for 24-48 hours, repeated several times over a few weeks. After a rest period, a

challenge patch is applied to a new skin site to determine if an allergic response has been

induced.

Endpoints Measured: Skin reactions are scored by trained technicians based on a

standardized scale for erythema (redness), edema (swelling), and other signs of irritation or

allergy.

Cited Results for Citronellyl Formate: A study on a 4% solution showed no irritation or

sensitization.[11][15] A Confirmation of No Induction in Humans (CNIH) test with 7.5%

citronellyl formate observed no sensitization in 44 volunteers.[7] This data contributes to

the establishment of a No Expected Sensitization Induction Level (NESIL).

Visualizations: Workflows and Pathways
5.1 Metabolic Fate of Citronellyl Formate As a carboxylic ester, Citronellyl formate is

expected to undergo hydrolysis in biological systems, catalyzed by esterase enzymes. This

process breaks the ester bond to yield the corresponding alcohol (citronellol) and carboxylic

acid (formic acid), which then enter their respective metabolic pathways.
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Caption: Predicted metabolic pathway of Citronellyl formate via ester hydrolysis.

5.2 Fragrance Ingredient Safety Assessment Workflow The safety assessment of a fragrance

ingredient like Citronellyl formate follows a structured, multi-step process. This workflow,

based on the approach used by institutions like RIFM, integrates data from various sources to

determine safe use levels in consumer products.
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Caption: Logical workflow for the safety and risk assessment of a fragrance ingredient.

Stability and Reactivity
Reactivity: The product is generally stable and non-reactive under normal conditions of use,

storage, and transport.[14]

Chemical Stability: Material is stable under normal ambient and anticipated storage and

handling conditions of temperature and pressure.[11][14]
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Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.[10][11][14] Contact

with incompatible materials.

Incompatible Materials: Strong oxidizing agents, strong reducing agents, and strong mineral

acids.[10][11][14]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products such as carbon oxides (CO, CO₂) may form.[10][11]

Ecological Information
Information on the environmental fate and effects of Citronellyl formate is limited in publicly

accessible MSDS. However, comprehensive environmental assessments are performed by

industry bodies.

Ecotoxicity: The substance is not classified as hazardous to the aquatic environment in many

safety data sheets.[5][14]

Persistence and Degradability: Expected to be readily biodegradable.

Bioaccumulation: With a log P of approximately 3.8, there is a potential for bioaccumulation.

However, its expected rapid metabolism likely mitigates this.[7][8][9]

PBT/vPvB Assessment: A full assessment concluded the substance is not Persistent,

Bioaccumulative, and Toxic (PBT) or very Persistent and very Bioaccumulative (vPvB) as per

IFRA Environmental Standards.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Check Availability & Pricing
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